Cas no 2287273-28-1 (Ethyl 2-cyano-1-propan-2-ylcyclopropane-1-carboxylate)

• Product Name: Ethyl 2-cyano-1-propan-2-ylcyclopropane-1-carboxylate
• CAS No: 2287273-28-1
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5979458
• PubChem ID: 137943574
• Update Time: 2025-10-30

Ethyl 2-cyano-1-propan-2-ylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2287273-28-1
• ethyl 2-cyano-1-(propan-2-yl)cyclopropane-1-carboxylate
• EN300-6745742
• Ethyl 2-cyano-1-propan-2-ylcyclopropane-1-carboxylate

• Inchi： 1S/C10H15NO2/c1-4-13-9(12)10(7(2)3)5-8(10)6-11/h7-8H,4-5H2,1-3H3
• InChI Key： YDFMHOJUHVTGSW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(C)C)CC1C#N)=O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.1Ų

Additional information on Ethyl 2-cyano-1-propan-2-ylcyclopropane-1-carboxylate

Ethyl 2-cyano-1-propan-2-ylcyclopropane-1-carboxylate (CAS No: 2287273-28-1) - A Comprehensive Overview

Ethyl 2-cyano-1-propan-2-ylcyclopropane-1-carboxylate (CAS No: 2287273-28-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its cyclopropane ring and cyano functional group, presents a unique structural framework that makes it a valuable intermediate in the development of various bioactive molecules.

The structural motif of Ethyl 2-cyano-1-propan-2-ylcyclopropane-1-carboxylate includes a cyclopropane ring substituted with an ethyl ester and a cyano group. The cyclopropane ring is known for its high reactivity due to the angle strain and ring strain, which can be exploited in various synthetic transformations. The presence of the cyano group further enhances its utility as a synthetic intermediate, allowing for further functionalization through nucleophilic addition or substitution reactions.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential pharmacological applications. The cyclopropane moiety, when incorporated into heterocyclic systems, can modulate the electronic properties and biological activity of the molecule. This has led to extensive research into derivatives of cyclopropanecarboxylates as potential candidates for drug discovery.

One of the most compelling aspects of Ethyl 2-cyano-1-propan-2-ylcyclopropane-1-carboxylate is its versatility in synthetic chemistry. The compound can serve as a precursor for the synthesis of more complex molecules, including those with potential therapeutic applications. For instance, researchers have explored its use in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and other bioactive agents that target specific biological pathways.

The cyano group in Ethyl 2-cyano-1-propan-2-ylcyclopropane-1-carboxylate plays a crucial role in determining its reactivity and functionality. This group can be readily converted into other functional moieties, such as amides or carboxylic acids, through various chemical transformations. These modifications can significantly alter the pharmacological properties of the resulting compounds, making them suitable for different therapeutic targets.

Recent studies have highlighted the potential of cyclopropanecarboxylates as scaffolds for drug discovery. For example, derivatives of this class have shown promise in inhibiting enzymes involved in inflammatory processes and cancer cell proliferation. The structural rigidity provided by the cyclopropane ring allows for precise interactions with biological targets, enhancing the efficacy and selectivity of these compounds.

The synthesis of Ethyl 2-cyano-1-propan-2-ylcyclopropane-1-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include the reaction of malonic esters with cyanide sources followed by cyclization under appropriate conditions. Advances in catalytic methods have also enabled more efficient and sustainable synthetic pathways, reducing the environmental impact of production processes.

The chemical properties of Ethyl 2-cyano-1-propan-2-ylcyclopropane-1-carboxylate make it an attractive candidate for further exploration in medicinal chemistry. Its ability to undergo diverse transformations while maintaining structural integrity offers a broad platform for developing novel therapeutics. As research continues to uncover new applications for this compound, its significance in pharmaceutical development is likely to grow.

In conclusion, Ethyl 2-cyano-1-propan-2-ylcyclopropane-1-carboxylate (CAS No: 2287273-28-1) represents a fascinating compound with numerous potential applications in chemical synthesis and drug discovery. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop innovative bioactive molecules. As our understanding of its properties and applications expands, this compound is poised to play an increasingly important role in the future of medicinal chemistry.